2-Chloro-4-(3-cyanophenyl)phenol, 95%
Overview
Description
2-Chloro-4-(3-cyanophenyl)phenol, 95% (2-C4-3CP) is a phenolic compound with a wide range of applications in the field of organic synthesis. It is a versatile reagent with a wide range of potential uses in the laboratory, including the synthesis of a variety of organic compounds. 2-C4-3CP is a highly reactive compound and has been used in a variety of scientific research applications.
Mechanism of Action
2-Chloro-4-(3-cyanophenyl)phenol, 95% is a highly reactive compound and has been used in a variety of scientific research applications. Its mechanism of action involves the formation of a diazonium salt, which is then reacted with a phenol to form the desired product. The reaction is typically carried out at room temperature and is highly efficient and economical.
Biochemical and Physiological Effects
2-Chloro-4-(3-cyanophenyl)phenol, 95% has been used in a variety of biochemical and physiological research applications. It has been used to study the effects of oxidative stress on cells, as well as the effects of various drugs on cells. Additionally, it has been used to study the effects of various compounds on the immune system, as well as the effects of various compounds on the nervous system.
Advantages and Limitations for Lab Experiments
2-Chloro-4-(3-cyanophenyl)phenol, 95% is a highly reactive compound and has a wide range of potential uses in the laboratory. Its advantages include its high reactivity, low cost, and ease of synthesis. Additionally, it is a highly efficient and economical reagent. However, its use in the laboratory is limited by its toxicity and potential for hazardous reactions.
Future Directions
There are a variety of potential future directions for the use of 2-Chloro-4-(3-cyanophenyl)phenol, 95% in scientific research. These include the use of 2-Chloro-4-(3-cyanophenyl)phenol, 95% as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and agrochemicals. Additionally, it could be used as a catalyst in the synthesis of a variety of polymers. Additionally, it could be used in the synthesis of a variety of heterocyclic compounds. Furthermore, it could be used to study the effects of oxidative stress on cells, as well as the effects of various drugs on cells. Additionally, it could be used to study the effects of various compounds on the immune system, as well as the effects of various compounds on the nervous system.
Synthesis Methods
2-Chloro-4-(3-cyanophenyl)phenol, 95% is synthesized through a reaction between chloroform and sodium nitrite in the presence of a base. This reaction is known as the Elbs reaction, and it is a highly efficient and economical method for synthesizing 2-Chloro-4-(3-cyanophenyl)phenol, 95%. The reaction involves the formation of a diazonium salt, which is then reacted with a phenol to form the desired product. The reaction is typically carried out at room temperature and is highly efficient and economical.
Scientific Research Applications
2-Chloro-4-(3-cyanophenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and agrochemicals. Additionally, it has been used as a catalyst in the synthesis of a variety of polymers. 2-Chloro-4-(3-cyanophenyl)phenol, 95% has also been used as a reagent in the synthesis of a variety of heterocyclic compounds.
properties
IUPAC Name |
3-(3-chloro-4-hydroxyphenyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClNO/c14-12-7-11(4-5-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGIGYOVKKMMLFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=C(C=C2)O)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70685848 |
Source
|
| Record name | 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70685848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(3-cyanophenyl)phenol | |
CAS RN |
1261897-14-6 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carbonitrile, 3′-chloro-4′-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261897-14-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70685848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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